1-(4-Cyanophenyl)-2-oxopyrrolidine-3-carboxylic acid

• Molecular Formula: C12H10N2O3
• Molecular Weight: 230.22 g/mol
• IUPAC Name: 1-(4-cyanophenyl)-2-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H10N2O3/c13-7-8-1-3-9(4-2-8)14-6-5-10(11(14)15)12(16)17/h1-4,10H,5-6H2,(H,16,17)
• InChI Key: RHMVIVPNALFZIL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)C1C(=O)O)C2=CC=C(C=C2)C#N

Description

1-(4-Cyanophenyl)-2-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H10N2O3 and its molecular weight is 230.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6,6-dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione (0.500 g, 2.94 mmol) and 4-aminobenzonitrile (1.04 g, 8.82 mmol) in ethanol (3 mL) was irradiated in a microwave oven for 3 minutes at 100° C. The solution was concentrated under reduced pressure and the residue was dissolved in a solution of sodium hydroxide 6N, washed with dichloromethane, acidified with a solution of sodium hydrogen phosphate (1M) to pH=2, extracted with ethyl acetate dried and concentrated under reduced pressure to yield 0.240 g (36%) of a brown solid, which was used in the next step without further purification.